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Compound of Interest

Compound Name: Revizinone

Cat. No.: B1680570 Get Quote

Application Notes and Protocols for Revizinone
For Researchers, Scientists, and Drug Development Professionals

Introduction
Revizinone is a potent and selective inhibitor of phosphodiesterase 3 (PDE3), an enzyme

crucial in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels.[1] By

inhibiting PDE3, Revizinone prevents the degradation of cAMP, leading to its accumulation

within the cell. This modulation of cAMP signaling pathways has significant implications for

various cellular processes, particularly in cardiovascular function where it has been shown to

increase cardiac contractility.[1] These application notes provide detailed protocols for the

preparation of Revizinone stock solutions for use in a variety of in vitro assays.

Quantitative Data Summary
For ease of reference, the key quantitative data for Revizinone are summarized in the table

below.
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Property Value Source

Molecular Formula C₂₆H₂₉N₅O₃ [2][3][4][5]

Molecular Weight 459.55 g/mol [4]

IC₅₀ (PDE3) 0.036 µM [1]

Solubility
Empirically determine in

desired solvent (e.g., DMSO)

Purity >98% (typical)

Appearance White to off-white solid

Storage
Store at -20°C, protect from

light and moisture

Signaling Pathway of Revizinone
Revizinone's mechanism of action is centered on the inhibition of PDE3, which plays a critical

role in the cAMP signaling cascade. The following diagram illustrates this pathway.
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Figure 1. Revizinone's inhibition of PDE3 in the cAMP pathway.
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The following protocols provide a step-by-step guide for the preparation of Revizinone stock

solutions and subsequent working solutions for use in cellular assays.

Materials
Revizinone powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Water bath or sonicator (optional)

Preparation of a 10 mM Revizinone Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration primary stock solution.
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Figure 2. Workflow for preparing Revizinone stock solution.

Procedure:
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Weighing the Compound: Carefully weigh out a precise amount of Revizinone powder (e.g.,

1 mg) and transfer it to a sterile microcentrifuge tube. Perform this in a chemical fume hood

and use appropriate personal protective equipment (PPE).

Calculating DMSO Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO using the following formula:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000

For 1 mg of Revizinone (MW = 459.55 g/mol ):

Volume (µL) = (1 mg / 459.55 g/mol ) * 100,000 = 217.6 µL

Dissolution: Add the calculated volume of cell culture grade DMSO to the microcentrifuge

tube containing the Revizinone powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. If the

compound does not fully dissolve, gentle warming in a 37°C water bath or brief sonication

can be applied. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light. When stored correctly, the stock

solution should be stable for several months.

Preparation of Working Solutions
For most cell-based assays, the high-concentration DMSO stock solution needs to be diluted to

a final working concentration in the appropriate cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Revizinone stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the concentration of DMSO

in the final culture, it is advisable to perform one or more intermediate dilutions in cell culture
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medium. For example, to achieve a 1 µM final concentration from a 10 mM stock, you could

first prepare a 100 µM intermediate solution by adding 1 µL of the 10 mM stock to 99 µL of

culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration. For instance, to

obtain a 1 µM final concentration in 1 mL of medium, add 10 µL of the 100 µM intermediate

solution.

Vehicle Control: It is critical to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of

Revizinone being tested.

Safety Precautions
Revizinone is a biologically active compound. Handle with care and use appropriate PPE,

including gloves, lab coat, and safety glasses.

Perform all weighing and initial dissolution steps in a chemical fume hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize

concentrations and procedures based on their specific cell type and assay conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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